Cas no 2229318-63-0 (2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione
• CAS No: 2229318-63-0
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6347407
• PubChem ID: 165965497
• Update Time: 2025-08-05

2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione
• 2229318-63-0
• 2,2-dimethyl-3-[(methylamino)methyl]-1lambda6-thiolane-1,1-dione
• EN300-2003203

• Inchi： 1S/C8H17NO2S/c1-8(2)7(6-9-3)4-5-12(8,10)11/h7,9H,4-6H2,1-3H3
• InChI Key： FCRLTUIOZRVDKA-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione

Introduction to 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione (CAS No. 2229318-63-0) and Its Emerging Applications in Chemical Biology

The compound 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione (CAS No. 2229318-63-0) represents a fascinating molecular scaffold with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a thiolane ring system and functionalized side chains, make it a versatile intermediate for the synthesis of biologically active molecules. This article explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, particularly in drug discovery and molecular recognition.

The molecular structure of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione encompasses a six-membered thiolane ring substituted with two methyl groups at the 2-position and a tertiary amine at the 3-position. The presence of a methylamino group at the 3-position introduces a polar functional handle that can participate in hydrogen bonding interactions, while the dione moiety provides reactivity for further derivatization. Such structural motifs are often exploited in medicinal chemistry to enhance binding affinity and selectivity toward biological targets.

One of the most compelling aspects of this compound is its utility as a building block for the development of small-molecule inhibitors and probes. Recent advances in computational chemistry have enabled the rational design of derivatives with tailored pharmacological properties. For instance, virtual screening algorithms have been employed to identify analogs of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione that exhibit enhanced binding affinity for specific protein targets. These studies highlight the compound's potential as a scaffold for structure-based drug design.

In addition to its role in drug discovery, 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione has found applications in the development of chiral ligands for asymmetric catalysis. The thiolane ring system can be functionalized to introduce stereogenic centers, which are crucial for achieving enantioselective transformations. Such ligands are highly valued in industrial processes where high enantiomeric purity is essential. The compound's ability to undergo regioselective modifications further enhances its appeal as a catalyst precursor.

The synthesis of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione involves multi-step organic transformations that highlight its synthetic versatility. A common approach begins with the reaction of a suitable thiolane precursor with methylamine derivatives under controlled conditions. The introduction of the dione functionality typically follows through oxidation or cyclization reactions, depending on the desired synthetic route. Advances in green chemistry have also led to the development of more sustainable methodologies for producing this compound, minimizing waste and reducing environmental impact.

Recent studies have demonstrated the compound's utility in bioconjugation strategies for targeted drug delivery systems. By incorporating reactive handles such as azides or aldehydes into its structure, 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione can be linked to biomolecules like antibodies or nanoparticles for enhanced therapeutic efficacy. These bioconjugates have shown promise in preclinical studies for treating various diseases, including cancer and inflammatory disorders.

The compound's reactivity also makes it a valuable tool in analytical chemistry and biomolecular imaging. Its ability to form coordination complexes with metal ions has been exploited for sensor applications, where it can detect trace amounts of metal contaminants in environmental samples. Additionally, its fluorescence properties have been harnessed for developing probes that track biological processes at the cellular level. Such applications underscore its broad utility beyond traditional pharmaceuticals.

Looking ahead, the future prospects of 2,2-dimethyl-3-(methylamino)methyl-1lambda6-thiolane-1,1-dione are promising given its multifaceted applications. Ongoing research is focused on expanding its synthetic toolkit to enable access to novel derivatives with enhanced functionalities. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new therapeutic agents and advanced materials.